Cas no 84677-45-2 (Ethyl 2-(6-chloropyridazin-3-yl)-2-cyanoacetate)
84677-45-2 structure
Product Name:Ethyl 2-(6-chloropyridazin-3-yl)-2-cyanoacetate
CAS No:84677-45-2
MF:C9H8ClN3O2
MW:225.631720542908
CID:6797590
PubChem ID:3091036
Update Time:2024-09-13
Ethyl 2-(6-chloropyridazin-3-yl)-2-cyanoacetate Chemical and Physical Properties
Names and Identifiers
-
- MFCD00476679
- 84677-45-2
- ethyl (6-chloro-3-pyridazinyl)(cyano)acetate
- ethyl 2-(6-chloropyridazin-3-yl)-2-cyanoacetate
- E83199
- AE-848/33857060
- Ethyl 2-(6-chloropyridazin-3-yl)-2-cyanoacetate
-
- Inchi: 1S/C9H8ClN3O2/c1-2-15-9(14)6(5-11)7-3-4-8(10)13-12-7/h3-4,6H,2H2,1H3
- InChI Key: GWAWAZHRUNXMLE-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(C#N)C(=O)OCC)N=N1
Computed Properties
- Exact Mass: 225.0305042g/mol
- Monoisotopic Mass: 225.0305042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 75.9Ų
Ethyl 2-(6-chloropyridazin-3-yl)-2-cyanoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB589192-250mg |
Ethyl 2-(6-chloropyridazin-3-yl)-2-cyanoacetate; . |
84677-45-2 | 250mg |
€220.10 | 2025-04-16 | ||
| abcr | AB589192-1g |
Ethyl 2-(6-chloropyridazin-3-yl)-2-cyanoacetate; . |
84677-45-2 | 1g |
€323.90 | 2025-04-16 | ||
| abcr | AB589192-5g |
Ethyl 2-(6-chloropyridazin-3-yl)-2-cyanoacetate; . |
84677-45-2 | 5g |
€865.20 | 2025-04-16 |
Ethyl 2-(6-chloropyridazin-3-yl)-2-cyanoacetate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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